Cas no 1434142-15-0 (tert-butyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate)
Tert-butyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate is a versatile spirocyclic building block used in organic synthesis and medicinal chemistry. Its rigid azaspiro[3.3]heptane scaffold provides conformational constraint, enhancing binding affinity and selectivity in drug design. The hydroxymethyl group offers a reactive handle for further functionalization, enabling derivatization into diverse pharmacophores. The tert-butyloxycarbonyl (Boc) protecting group ensures stability during synthetic manipulations while allowing selective deprotection under mild acidic conditions. This compound is particularly valuable in the development of bioactive molecules, including protease inhibitors and CNS-targeting agents, due to its balanced lipophilicity and three-dimensional structure. Its high purity and well-defined stereochemistry make it a reliable intermediate for exploratory and process chemistry applications.
1434142-15-0 structure
Product Name:tert-butyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate
CAS No:1434142-15-0
MF:C12H21NO3
MW:227.300043821335
MDL:MFCD27956933
CID:4604469
Update Time:2025-05-27
tert-butyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate
-
- MDL: MFCD27956933
- Inchi: 1S/C12H21NO3/c1-11(2,3)16-10(15)13-5-4-12(13)6-9(7-12)8-14/h9,14H,4-8H2,1-3H3
- InChI Key: ZLBQIHWNUIWRJM-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)C2(CC(CO)C2)CC1
tert-butyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D635200-100mg |
tert-butyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate |
1434142-15-0 | 97% | 100mg |
$245 | 2024-05-23 | |
| eNovation Chemicals LLC | D635200-250MG |
tert-butyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate |
1434142-15-0 | 97% | 250mg |
$375 | 2024-05-23 | |
| eNovation Chemicals LLC | D635200-500MG |
tert-butyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate |
1434142-15-0 | 97% | 500mg |
$625 | 2024-05-23 | |
| eNovation Chemicals LLC | D635200-1G |
tert-butyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate |
1434142-15-0 | 97% | 1g |
$940 | 2024-05-23 | |
| eNovation Chemicals LLC | D635200-5G |
tert-butyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate |
1434142-15-0 | 97% | 5g |
$2825 | 2024-05-23 | |
| Chemenu | CM209632-1g |
tert-Butyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate |
1434142-15-0 | 97% | 1g |
$1477 | 2023-03-07 | |
| Chemenu | CM209632-100mg |
tert-Butyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate |
1434142-15-0 | 97% | 100mg |
$294 | 2023-03-07 | |
| Chemenu | CM209632-250mg |
tert-Butyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate |
1434142-15-0 | 97% | 250mg |
$591 | 2023-03-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126082-100mg |
tert-Butyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate |
1434142-15-0 | 98% | 100mg |
¥2364 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126082-250mg |
tert-Butyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate |
1434142-15-0 | 98% | 250mg |
¥3528 | 2023-04-15 |
tert-butyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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